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Compound of Interest

Compound Name: 2,3,3-Trichloropropenal

Cat. No.: B15075440

Disclaimer: Limited specific safety and toxicological data are available for 2,3,3-
Trichloropropenal. This guide is based on its known chemical properties, GHS hazard
classifications, and data from analogous compounds, particularly other chlorinated and a,[3-
unsaturated aldehydes. The recommendations provided are derived from general safety
protocols for handling highly reactive, corrosive, and toxic organic compounds. All procedures
should be conducted by trained personnel in a controlled laboratory setting.

Chemical and Physical Properties

2,3,3-Trichloropropenal, also known as 2,3,3-trichloroacrolein, is a halogenated aldehyde. Its
structure combines the reactivity of an aldehyde, an alkene, and a chlorinated hydrocarbon,
suggesting a high potential for hazardous reactions.
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Property Value Reference

IUPAC Name 2,3,3-trichloroprop-2-enal [1]

2,3,3-Trichloro-2-propenal,
Synonyms _ _ [1]
2,3,3-Trichloroacrolein

CAS Number 3787-28-8 [1]
Molecular Formula Cs3HCIsO [1]
Molecular Weight 159.39 g/mol [1][2]
Not available. Assumed to be a
Appearance o ) ]
liquid or low-melting solid.
Not available. Likely pungent
Odor and irritating, similar to other
chlorinated aldehydes.
Boiling Point Not available.
Melting Point Not available.
Not available. Likely sparingly
Solubility soluble in water with potential
for reaction/hydrolysis.
Vapor Pressure Not available.

Hazard Identification and Toxicology

2,3,3-Trichloropropenal is classified as a hazardous substance. Due to the lack of specific
toxicological data, information from analogous compounds is used to infer its potential health
effects.

GHS Classification:[1]
o Acute Toxicity, Oral (Category 4): Harmful if swallowed.

» Skin Corrosion/Irritation (Category 2): Causes skin irritation.
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e Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.

e Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation.

Analogous Compound Toxicity Data:

Due to the absence of specific LD50 and LC50 values for 2,3,3-Trichloropropenal, data for
Mucochloric Acid, a structurally related chlorinated a,3-unsaturated carbonyl compound, is
provided as a conservative estimate of toxicity.

Compound Test Route Species Value Reference
Mucochloric 300 - 400
) LD50 Oral Rat [11[2]
Acid mg/kg
Mucochloric _
) LD50 Dermal Rabbit >200 mg/kg [1112]
Acid
Mucochloric ) >5.1 mg/L (4
) LC50 Inhalation Rat [2]
Acid hours)

Potential Health Effects:

 Inhalation: May cause severe irritation to the respiratory tract, potentially leading to
coughing, shortness of breath, and pulmonary edema.[3]

o Skin Contact: Causes skin irritation and potentially chemical burns. Prolonged contact may
lead to dermatitis.

o Eye Contact: Causes serious eye damage, potentially leading to irreversible injury.

 Ingestion: Harmful if swallowed, may cause severe irritation and damage to the
gastrointestinal tract.

o Chronic Exposure: Long-term exposure to a,3-unsaturated aldehydes and chlorinated
hydrocarbons may have systemic effects, including potential carcinogenicity and damage to
the liver and kidneys.[4]
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Occupational Exposure Limits

No specific occupational exposure limits (OELs) have been established for 2,3,3-
Trichloropropenal. The following table provides OELs for analogous reactive aldehydes,
which should be used as a conservative guide for exposure control.

Compound Agency TWA STELICeiling Reference
Acrolein OSHA 0.1 ppm [5]

Acrolein NIOSH 0.1 ppm 0.3 ppm [5]

Acrolein ACGIH C 0.1 ppm [5]

Acetaldehyde OSHA 200 ppm [6]

Acetaldehyde ACGIH C 25 ppm [6]

Glutaraldehyde ACGIH C 0.05 ppm

Chloroacetaldeh
NIOSH C1ppm
yde

Given the high reactivity and potential toxicity of 2,3,3-Trichloropropenal, it is recommended
to maintain exposure levels as low as reasonably achievable (ALARA).

Safe Handling and Storage
4.1. Hierarchy of Controls

The following diagram illustrates the hierarchy of controls to be implemented when working with
2,3,3-Trichloropropenal.
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Elimination

(Not Feasible)

ost Effective

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume hood, glove box)

Administrative Controls
(SOPs, training, restricted access)

east Effective

Personal Protective Equipment
(Gloves, goggles, lab coat)

Click to download full resolution via product page

Hierarchy of controls for handling 2,3,3-Trichloropropenal.

4.2. Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling 2,3,3-Trichloropropenal.
o Eye/Face Protection: Chemical splash goggles and a face shield are required.

¢ Skin Protection: A flame-resistant lab coat, fully buttoned, with tight-fitting cuffs. Chemical-
resistant gloves are essential. Double gloving with an inner nitrile glove and an outer butyl
rubber or Viton glove is recommended. Check glove manufacturer's compatibility charts.
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o Respiratory Protection: All work must be conducted in a certified chemical fume hood. If
there is a potential for exposure above the OELs of analogous compounds, a NIOSH-
approved respirator with organic vapor cartridges is required. A full-face respirator will also
provide eye and face protection.

o Footwear: Closed-toe, chemical-resistant shoes must be worn.

4.3. Handling Procedures

 All manipulations of 2,3,3-Trichloropropenal must be performed in a well-ventilated
chemical fume hood with a face velocity of at least 100 feet per minute.

e Avoid contact with skin, eyes, and clothing.

e Do not breathe vapors or mists.

o Use only non-sparking tools and explosion-proof equipment if the compound is determined
to be flammable.

e Ground and bond containers when transferring material.

o Prepare a spill kit and have it readily accessible before beginning work.

» Wash hands thoroughly after handling.

4.4. Storage

o Store in a cool, dry, well-ventilated area away from direct sunlight and sources of ignition.

o Keep containers tightly closed.

» Store in a secondary container to contain any potential leaks.

o Segregate from incompatible materials.

e Incompatible Materials: Strong oxidizing agents, strong bases, strong reducing agents, and
metals. Avoid contact with water if the compound is susceptible to hydrolysis.
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Emergency Procedures

5.1. Spill Response

The following workflow outlines the general procedure for responding to a spill of 2,3,3-

Trichloropropenal.

Assess the Spill
(Size, location, immediate danger)

Small, Controllable Spill

Contain and Clean Up Spill
(Use appropriate absorbent and PPE)

N

Major

Large or Uncontrollable Spill

Decontaminate Area and Equipment SIS e DA
Alert others
Dispose of Waste Call Emergency Services
(As hazardous waste) (e.g., 911) and EH&S
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Workflow for responding to a 2,3,3-Trichloropropenal spill.

Experimental Protocol for a Small Spill (less than 100 mL):
o Alert Personnel: Immediately alert others in the vicinity.

o Don PPE: Put on appropriate PPE, including a respirator, chemical-resistant gloves, splash
goggles, a face shield, and a lab coat.

o Containment: If it is a liquid, contain the spill with a universal absorbent material, sand, or
vermiculite, working from the outside in. Do not use combustible materials like paper towels.

» Neutralization (if applicable and safe): For acidic byproducts of decomposition, a neutralizing
agent like sodium bicarbonate can be cautiously applied.

o Collection: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste.

o Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol),
followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

o Ventilation: Ensure the area is well-ventilated during and after cleanup.
5.2. First Aid

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing and shoes. Seek immediate medical
attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal

All waste containing 2,3,3-Trichloropropenal must be treated as hazardous waste.

o Waste Collection: Collect all liquid and solid waste in designated, labeled, and sealed
containers.

e Segregation: Do not mix with other waste streams unless compatibility is confirmed.
Halogenated organic waste should be segregated from non-halogenated waste.[7][8][9]

o Disposal Method: The primary recommended method for the disposal of chlorinated organic
residues is high-temperature incineration in a licensed hazardous waste facility.[4] This
process breaks down the compound into less harmful substances like carbon dioxide,
nitrogen, and hydrogen halides, which can then be scrubbed from the exhaust gases.[4]
Landfill disposal is not a suitable option for toxic and potentially mobile chlorinated organic
compounds.[4]

Experimental Protocols

7.1. General Laboratory Use

o Preparation: Before starting any experiment, ensure the chemical fume hood is operational
and the sash is at the appropriate height. Have all necessary PPE, reagents, and waste
containers readily available.

» Weighing/Measuring: If solid, weigh the compound in the fume hood. If liquid, measure by
volume in the fume hood. Use a secondary container when transporting the chemical within
the lab.

» Reaction Setup: Conduct all reactions in a clean, dry apparatus within the fume hood.
Ensure the setup is secure and allows for proper ventilation.

» Post-Reaction: Quench any reactive materials carefully. Decontaminate all glassware and
equipment that came into contact with 2,3,3-Trichloropropenal. Rinsates should be
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collected as hazardous waste.
7.2. Decontamination Procedure

o Gross Decontamination: Remove gross contamination from surfaces and equipment using a
suitable solvent (e.g., ethanol) and absorbent pads. All materials used are considered
hazardous waste.

e Washing: Wash the decontaminated surfaces and equipment with soap and water.
e Final Rinse: Rinse with water.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination (gloves first,
then face shield/goggles, then lab coat). Wash hands thoroughly after removing all PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

2. Mucochloric Acid | C4H2CI203 | CID 2771871 - PubChem [pubchem.ncbi.nim.nih.gov]

3. Acrolein Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected
Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

4. tandfonline.com [tandfonline.com]

5. Consideration of reactivity to acute fish toxicity of a,3-unsaturated carbonyl ketones and
aldehydes - PubMed [pubmed.ncbi.nim.nih.gov]

6. US4215095A - Process for the incineration of chlorinated organic materials - Google
Patents [patents.google.com]

7. researchgate.net [researchgate.net]

8. pubs.acs.org [pubs.acs.org]

9. towson.edu [towson.edu]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b15075440?utm_src=pdf-custom-synthesis
https://hpvchemicals.oecd.org/ui/handler.axd?id=AF2632E1-64E9-4DB1-9D42-A86DEC8473B6
https://pubchem.ncbi.nlm.nih.gov/compound/mucochloric%20acid
https://www.ncbi.nlm.nih.gov/books/NBK220013/
https://www.ncbi.nlm.nih.gov/books/NBK220013/
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://pubmed.ncbi.nlm.nih.gov/22150015/
https://pubmed.ncbi.nlm.nih.gov/22150015/
https://patents.google.com/patent/US4215095A/en
https://patents.google.com/patent/US4215095A/en
https://www.researchgate.net/publication/284229122_Aldehydes_formation_during_water_disinfection_by_ozonation_and_chlorination_process
https://pubs.acs.org/doi/10.1016/j.chs.2005.02.005
https://www.towson.edu/public-safety/environmental-health-safety/documents/chemicalstorageguidelinesupdated.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15075440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [In-Depth Technical Guide: 2,3,3-Trichloropropenal
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15075440#2-3-3-trichloropropenal-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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